Methyl 6-(oxiran-2-ylmethoxy)-1-benzofuran-2-carboxylate

• IUPAC Name: methyl 6-(oxiran-2-ylmethoxy)-1-benzofuran-2-carboxylate
• InChI: InChI=1S/C13H12O5/c1-15-13(14)12-4-8-2-3-9(5-11(8)18-12)16-6-10-7-17-10/h2-5,10H,6-7H2,1H3
• InChI Key: FDCFQVRKRMKASV-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC2=C(O1)C=C(C=C2)OCC3CO3
• Molecular Formula: C13H12O5
• Molecular Weight: 248.23 g/mol

Description

Methyl 6-(oxiran-2-ylmethoxy)-1-benzofuran-2-carboxylate, also known as MEMO-BF, is a synthetic compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. MEMO-BF is a benzofuran derivative that has been found to exhibit a wide range of biological activities, including anticancer, antiviral, and antibacterial properties.

Mechanism of Action

The exact mechanism of action of Methyl 6-(oxiran-2-ylmethoxy)-1-benzofuran-2-carboxylate is not fully understood. However, studies have suggested that this compound exerts its biological activities by inhibiting various enzymes and signaling pathways involved in cell proliferation, survival, and differentiation. This compound has been found to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication and cell division. This compound has also been shown to inhibit the activation of the PI3K/Akt signaling pathway, which is involved in cell survival and proliferation.
Biochemical and Physiological Effects:
This compound has been found to have several biochemical and physiological effects. In vitro studies have shown that this compound inhibits the growth of cancer cells by inducing apoptosis and cell cycle arrest. This compound has also been found to inhibit the migration and invasion of cancer cells, which are important processes involved in cancer metastasis.

Advantages and Limitations for Lab Experiments

One of the major advantages of Methyl 6-(oxiran-2-ylmethoxy)-1-benzofuran-2-carboxylate is its relatively simple synthesis method, which allows for large-scale production of the compound. This compound has also been found to exhibit low toxicity towards normal cells, making it a promising candidate for further preclinical and clinical studies.
One of the limitations of using this compound in lab experiments is its poor solubility in water, which can make it difficult to prepare solutions for in vitro and in vivo studies. However, several studies have reported successful solubilization of this compound using various solvents and surfactants.

Future Directions

There are several future directions for the research and development of Methyl 6-(oxiran-2-ylmethoxy)-1-benzofuran-2-carboxylate. One potential area of research is the development of this compound as a novel anticancer agent. Further preclinical and clinical studies are needed to evaluate the safety and efficacy of this compound in humans.
Another potential direction for future research is the investigation of this compound as an antiviral and antibacterial agent. Studies are needed to determine the mechanism of action of this compound against these pathogens and to evaluate its potential use in the treatment of viral and bacterial infections.
In conclusion, this compound is a synthetic compound that has shown promising biological activities, including anticancer, antiviral, and antibacterial properties. Further research is needed to fully understand the mechanism of action of this compound and to evaluate its potential use in the treatment of various diseases.

Synthesis Methods

The synthesis of Methyl 6-(oxiran-2-ylmethoxy)-1-benzofuran-2-carboxylate involves the reaction of 1-benzofuran-2-carboxylic acid with epichlorohydrin in the presence of a base such as potassium carbonate. The resulting product is then treated with sodium methoxide to yield this compound. This synthesis method has been reported to give high yields of pure this compound and is relatively simple compared to other synthetic methods.

Scientific Research Applications

Methyl 6-(oxiran-2-ylmethoxy)-1-benzofuran-2-carboxylate has been extensively studied for its potential use as an anticancer agent. Several studies have shown that this compound exhibits cytotoxic activity against a wide range of cancer cell lines, including breast, lung, colon, and prostate cancer cells. This compound has also been found to inhibit the growth of cancer cells by inducing apoptosis, a process of programmed cell death.
In addition to its anticancer properties, this compound has also been investigated for its antiviral and antibacterial activities. Studies have shown that this compound exhibits potent antiviral activity against influenza A virus and herpes simplex virus type 1. This compound has also been found to have antibacterial activity against several Gram-positive bacteria, including Staphylococcus aureus and Streptococcus pneumoniae.